Cas no 16385-16-3 (1H-2-Benzopyran-1-one,4-acetyl-)

• Product Name: 1H-2-Benzopyran-1-one,4-acetyl-
• CAS No: 16385-16-3
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• CID: 174037
• PubChem ID: 152152
• Update Time: 2025-04-19

1H-2-Benzopyran-1-one,4-acetyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one,4-acetyl-
• 4-acetylisochromen-1-one
• 4-acetyl-1H-isochromen-1-one
• 4-acetylisocoumarin
• CDKQBDUTSTYSQN-UHFFFAOYSA-N
• SCHEMBL3367146
• 16385-16-3
• CDKQBDUTSTYSQN-UHFFFAOYSA-
• DTXSID20167664
• 4-Acetyl-isocoumarin
• 4-Acetyl-1H-isochromen-1-one #
• 1H-2-Benzopyran-1-one, 4-acetyl-
• 4-Acetyl-1H-2-benzopyran-1-one
• InChI=1/C11H8O3/c1-7(12)10-6-14-11(13)9-5-3-2-4-8(9)10/h2-6H,1H3

• Inchi： 1S/C11H8O3/c1-7(12)10-6-14-11(13)9-5-3-2-4-8(9)10/h2-6H,1H3
• InChI Key： CDKQBDUTSTYSQN-UHFFFAOYSA-N
• SMILES： O1C=C(C(C)=O)C2C=CC=CC=2C1=O

Computed Properties

• Exact Mass: 188.04734
• Monoisotopic Mass: 188.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.285
• Boiling Point: 359.6°Cat760mmHg
• Flash Point: 162.8°C
• Refractive Index: 1.583
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives